Cas no 2229020-67-9 (1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2229020-67-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6447100
• PubChem ID: 165866542
• Update Time: 2025-07-15

1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine
• 2229020-67-9
• EN300-1728099

• Inchi： 1S/C12H17N/c1-9-5-4-6-10(2)11(9)12(13-3)7-8-12/h4-6,13H,7-8H2,1-3H3
• InChI Key： QOTFGUCWOVQNAX-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C(C)=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229020-67-9)

1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229020-67-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its cyclopropane ring and dimethylphenyl substitution, is often studied for its physicochemical properties and reactivity. Researchers and industry professionals are increasingly interested in its synthesis, stability, and potential uses in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine features a cyclopropylamine core, which is known for its high ring strain and reactivity. This makes the compound a valuable intermediate in organic synthesis. The presence of the N-methyl group further enhances its versatility, allowing for modifications that can lead to a wide range of derivatives. The 2,6-dimethylphenyl moiety adds steric hindrance, which can influence the compound's binding affinity and selectivity in biological systems.

In the context of current research trends, 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine is often discussed in relation to small molecule drug discovery and medicinal chemistry. Its structural motifs are frequently explored in the design of novel therapeutic agents, particularly those targeting central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier (BBB) is a topic of particular interest, as it could pave the way for new treatments for neurodegenerative diseases.

Another area where 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine is gaining traction is in the development of agrochemicals. The compound's unique properties make it a candidate for use in pest control and crop protection. Researchers are investigating its potential as a precursor for herbicides, insecticides, and fungicides, given its stability and reactivity under various environmental conditions.

From a synthetic chemistry perspective, the preparation of 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine involves multi-step reactions, often starting from readily available precursors. Key steps include the formation of the cyclopropane ring and the introduction of the N-methyl group. Optimizing these synthetic routes is a focus of ongoing research, as it can lead to more efficient and scalable production methods.

The physicochemical properties of 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine are also of great interest. Studies have examined its solubility, melting point, and stability under different pH conditions. These properties are critical for determining its suitability in various applications, particularly in formulations where bioavailability and shelf life are important considerations.

In the realm of material science, 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine is being explored for its potential use in the synthesis of advanced polymers and coatings. Its rigid structure and functional groups make it a promising building block for materials with enhanced mechanical and thermal properties. Researchers are particularly interested in its role in creating high-performance polymers for aerospace and automotive industries.

Given the growing interest in sustainable chemistry, there is also a focus on developing greener synthetic routes for 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine. This includes the use of biocatalysts, solvent-free reactions, and renewable starting materials. Such approaches align with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, 1-(2,6-dimethylphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229020-67-9) is a compound with diverse potential applications, from pharmaceuticals to agrochemicals and material science. Its unique structural features and reactivity make it a valuable subject of ongoing research. As scientists continue to explore its properties and synthetic pathways, the compound is likely to play an increasingly important role in various industries.